Cas no 341498-08-6 (SPP)

• Product Name: SPP
• CAS No: 341498-08-6
• MF: C₁₄H₁₆N₂O₄S₂
• MW: 340.417840957642
• CID: 2089312
• PubChem ID: 11588139
• Update Time: 2025-04-21

SPP Chemical and Physical Properties

Names and Identifiers

• N-succinimidyl 4-(2-pyridyldithio)pentanoate
• SPP
• SCHEMBL109627
• n-succinimidyl4-(2-pyridyldithio)pentanoate
• HY-128926
• 1-{[4-(2-Pyridinyldisulfanyl)pentanoyl]oxy}-2,5-pyrrolidinedione
• 341498-08-6
• PD126115
• MFCD20230233
• 2,5-dioxopyrrolidin-1-yl 4-(pyridin-2-yldisulfanyl)pentanoate
• F87479
• DTXSID501347666
• DB-119965
• (2,5-dioxopyrrolidin-1-yl) 4-(pyridin-2-yldisulfanyl)pentanoate
• SY034488
• CS-0102531
• 2,5-Pyrrolidinedione, 1-[[1-oxo-4-(2-pyridinyldithio)pentyl]oxy]-
• MS-25200
• 2,5-dioxopyrrolidin-1-yl 4-(pyridin-2-yldisulfaneyl)pentanoate
• AKOS027256936

• MDL： MFCD20230233
• Inchi： 1S/C14H16N2O4S2/c1-10(21-22-11-4-2-3-9-15-11)5-8-14(19)20-16-12(17)6-7-13(16)18/h2-4,9-10H,5-8H2,1H3
• InChI Key： GTBCXYYVWHFQRS-UHFFFAOYSA-N
• SMILES： S(C(C)CCC(=O)ON1C(CCC1=O)=O)SC1C=CC=CN=1

Computed Properties

• Exact Mass: 340.05514934g/mol
• Monoisotopic Mass: 340.05514934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 127Ų